3-n-Propoxy-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene

• Molecular Formula: C17H26O
• Molecular Weight: 246.4 g/mol
• IUPAC Name: 1,1,4,4-tetramethyl-6-propoxy-2,3-dihydronaphthalene
• InChI: InChI=1S/C17H26O/c1-6-11-18-13-7-8-14-15(12-13)17(4,5)10-9-16(14,2)3/h7-8,12H,6,9-11H2,1-5H3
• InChI Key: CJSRJRFEFCIUIG-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC2=C(C=C1)C(CCC2(C)C)(C)C

Description

3-n-Propoxy-5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene is a useful research compound. Its molecular formula is C17H26O and its molecular weight is 246.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Propyl iodide (4.9 mL, 50 mmol) was added to a stirring suspension of 6-hydroxy-1,2,3,4-tetrahydronaphthalene (Intermediate 1, 2.07 g, 10 mmol), potassium carbonate (6.9 g, 50 mmol), in acetone (50 mL), and the mixture was stirred at reflux for 14 h. The solution was poured into a separatory funnel, water was added, and the products were extracted three times with hexane. The combined organic layers were washed with brine and dried over magnesium sulfate. The solvent was removed in vacuo to give the title compound as a yellow oil.